Cas no 104620-34-0 (Methyl2-oxo-1-indanecarboxylate)

• Product Name: Methyl2-oxo-1-indanecarboxylate
• CAS No: 104620-34-0
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD06200715
• CID: 126309
• PubChem ID: 10888732
• Update Time: 2024-11-03

Methyl2-oxo-1-indanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxo-1-indanecarboxylate
• Methyl 2-oxoindane-1-carboxylate
• 1H-Indene-1-carboxylicacid, 2,3-dihydro-2-oxo-, methyl ester
• methyl 2-oxo-1,3-dihydroindene-1-carboxylate
• Methyl 2-oxo-indanecarboxylate
• METHYL 2-OXO-1-INDANECARBOXYLATE 97
• methyl 2-oxo-2,3-dihydro-1H-indene-1-carboxylate
• Methyl 2-oxo-1-indanecarboxylate 97%
• Methyl 2-oxoindane-1-carboxylate, 97%
• SCHEMBL1207850
• Methyl2-oxo-1-indanecarboxylate
• A801021
• Methyl 2-oxo-1-indanecarboxylate, 97%
• AS-61179
• CS-0127891
• RWSYHHRDYRDVQL-UHFFFAOYSA-N
• 104620-34-0
• J-001208
• 2-oxo-indan-1-carboxylic acid methyl ester
• 2-oxo-1,3-dihydro-indene-1-carboxylic acid methyl ester
• 1H-Indene-1-carboxylic acid, 2,3-dihydro-2-oxo-, methyl ester
• methyl 2-oxoindan-1-carboxylate
• EN300-266294
• AKOS016007675
• MFCD06200715
• FT-0703055
• DTXSID90447208
• G78728
• DB-059168

• MDL： MFCD06200715
• Inchi： 1S/C11H10O3/c1-14-11(13)10-8-5-3-2-4-7(8)6-9(10)12/h2-5,10H,6H2,1H3
• InChI Key： RWSYHHRDYRDVQL-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2C1C(=O)OC

Computed Properties

• Exact Mass: 190.06300
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: powder
• Density: 1.246
• Melting Point: 65-69 °C (lit.)
• Boiling Point: 311.3±42.0 °C at 760 mmHg
• Flash Point: 137.4±27.9 °C
• Refractive Index: 1.562
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 43.37000
• LogP: 1.06840
• Solubility: Insoluble in water
• Sensitiveness: Moisture Sensitive

Methyl2-oxo-1-indanecarboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones